Cas no 1396758-63-6 (1-2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-3-(2-methoxyethyl)urea)

• Product Name: 1-2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-3-(2-methoxyethyl)urea
• CAS No: 1396758-63-6
• MF: C₁₇H₂₃N₅O₃
• MW: 345.396223306656
• CID: 6378039
• PubChem ID: 71793461
• Update Time: 2025-08-01

1-2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-3-(2-methoxyethyl)urea
• VU0540639-1
• 1396758-63-6
• CHEMBL4975561
• AKOS024543745
• 1-[2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl]-3-(2-methoxyethyl)urea
• F6245-7380
• 1-[2-(3-cyclopropyl-5-oxo-4-phenyl-1,2,4-triazol-1-yl)ethyl]-3-(2-methoxyethyl)urea
• 1-(2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(2-methoxyethyl)urea

• Inchi： 1S/C17H23N5O3/c1-25-12-10-19-16(23)18-9-11-21-17(24)22(14-5-3-2-4-6-14)15(20-21)13-7-8-13/h2-6,13H,7-12H2,1H3,(H2,18,19,23)
• InChI Key： NUARGDPEPBVENC-UHFFFAOYSA-N
• SMILES： O=C1N(CCNC(NCCOC)=O)N=C(C2CC2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 345.18008961g/mol
• Monoisotopic Mass: 345.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.3Ų

Additional information on 1-2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl-3-(2-methoxyethyl)urea

Compound CAS No 1396758-63-6: 1-(2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(2-methoxyethyl)urea

The compound with CAS No 1396758-63-6, known as 1-(2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(2-methoxyethyl)urea, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

Structural Analysis: The molecule consists of a triazole ring system, which is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. The triazole ring is further substituted with a cyclopropyl group, a phenyl group, and an oxo group (C=O). These substituents contribute to the molecule's stability and reactivity. The triazole moiety is connected via an ethyl chain to a urea group, which introduces additional functional diversity to the compound.

Functional Groups: The presence of the urea group (CONH-NHCO-) in the molecule makes it highly versatile for various chemical reactions. Urea derivatives are known for their ability to form hydrogen bonds, making them valuable in drug design for improving bioavailability and target binding affinity. Additionally, the methoxyethyl group (CH2CH2OCH3) attached to the urea moiety enhances the molecule's solubility and stability under different conditions.

Applications in Drug Discovery: Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its triazole ring system is known to exhibit anti-inflammatory and anti-cancer properties due to its ability to inhibit specific enzymes and receptors involved in disease pathways. Furthermore, the cyclopropyl group contributes to the molecule's lipophilicity, which is crucial for crossing biological membranes and reaching target sites within the body.

Synthesis and Optimization: The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, condensation reactions, and cyclization. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact.

Biological Activity: Preclinical studies have demonstrated that this compound exhibits potent activity against various disease models, including cancer and inflammatory disorders. Its ability to modulate key cellular pathways makes it a promising candidate for further drug development.

Conclusion: In summary, Compound CAS No 1396758-63 -6: 1-(2-(3-cyclopropyl -5 -oxo -4 -phenyl -4 ,5 -dihydro -1 H -1 ,2 ,4 -triazol -1 - yl ) ethyl ) - 3 -( 2 - methoxy ethyl ) urea represents a cutting-edge advancement in organic chemistry with wide-ranging applications in medicine and materials science. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in these fields.